Cas no 2098137-78-9 (2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol)

• Product Name: 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol
• CAS No: 2098137-78-9
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 5729231
• PubChem ID: 137027776
• Update Time: 2025-10-23

2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-(thiophen-2-ylmethyl)-1H-pyrimidin-6-one
• 2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol
• 2098137-78-9
• AKOS026714915
• F1967-4306
• 4(3H)-Pyrimidinone, 2-cyclopropyl-6-(2-thienylmethyl)-
• 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol

• Inchi： 1S/C12H12N2OS/c15-11-7-9(6-10-2-1-5-16-10)13-12(14-11)8-3-4-8/h1-2,5,7-8H,3-4,6H2,(H,13,14,15)
• InChI Key： OHKVLPUPQIAKSM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=CC(NC(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 387.2±44.0 °C(Predicted)
• pka: 9.70±0.50(Predicted)

Additional information on 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol

Latest Research Insights on 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol (CAS: 2098137-78-9)

In recent years, the compound 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol (CAS: 2098137-78-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This pyrimidine derivative, characterized by a cyclopropyl group and a thiophene moiety, has been investigated for its role in modulating various biological targets, including kinases and other enzymes involved in critical cellular pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes and optimization strategies for 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. Key steps included the cyclopropanation of a pyrimidine core followed by the introduction of the thiophene moiety via a Suzuki-Miyaura coupling reaction. The study emphasized the importance of reaction conditions, such as temperature and catalyst selection, in ensuring the reproducibility and scalability of the synthesis.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol exhibits promising inhibitory effects against a panel of protein kinases, particularly those implicated in inflammatory and oncogenic pathways. For instance, the compound showed nanomolar affinity for JAK2 and FLT3 kinases, which are critical targets in myeloproliferative disorders and acute myeloid leukemia, respectively. These findings were further corroborated by molecular docking studies, which revealed favorable interactions between the compound and the ATP-binding sites of these kinases.

Another significant advancement in the research of this compound is its potential application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol could modulate the activity of glycogen synthase kinase-3β (GSK-3β), a key player in tau phosphorylation and Alzheimer's disease pathogenesis. The compound's ability to cross the blood-brain barrier, as evidenced by in vivo pharmacokinetic studies, further underscores its therapeutic potential in central nervous system disorders.

Despite these promising results, challenges remain in the development of 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol as a drug candidate. Issues such as metabolic stability, selectivity over off-target kinases, and potential toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on introducing structural modifications to enhance the compound's pharmacokinetic properties while maintaining its biological efficacy.

In conclusion, 2-Cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidin-4-ol (CAS: 2098137-78-9) represents a versatile scaffold with broad applications in chemical biology and drug discovery. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic potential in various disease contexts. The compound's unique structural features and promising biological activity make it a compelling subject for future investigations in the field.